N-(3-methoxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)propanamide

• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-2-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C18H17N3O3/c1-12(17(22)20-13-6-5-7-14(10-13)24-2)21-11-19-16-9-4-3-8-15(16)18(21)23/h3-12H,1-2H3,(H,20,22)
• InChI Key: UZQCTQDVCMIONS-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC(=CC=C1)OC)N2C=NC3=CC=CC=C3C2=O

Description

N-(3-methoxyphenyl)-2-(4-oxoquinazolin-3(4H)-yl)propanamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as "MPQP" and has been extensively studied for its potential applications in various areas of research.

Mechanism of Action

The mechanism of action of MPQP is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Specifically, MPQP has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its potential anticancer activity, MPQP has been shown to have other biochemical and physiological effects. Studies have shown that MPQP can inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, MPQP has been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPQP for lab experiments is its relatively simple synthesis method. Additionally, MPQP exhibits significant activity against cancer cells and has been shown to be effective in animal models of cancer. However, one limitation of MPQP is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on MPQP. One area of interest is its potential as a combination therapy with other anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of MPQP and its potential applications in other areas of research, such as infectious diseases and inflammation. Finally, the development of novel synthetic methods for MPQP may lead to improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of MPQP involves the reaction of 3-methoxybenzylamine with 2-(4-oxoquinazolin-3(4H)-yl)acetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction proceeds through the formation of an amide bond between the two reactants, resulting in the formation of MPQP.

Scientific Research Applications

MPQP has been extensively studied for its potential applications in various areas of scientific research. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that MPQP exhibits significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, MPQP has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.